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Compound of Interest

Compound Name: 4,5-dinitro-1H-imidazole

Cat. No.: B100364 Get Quote

Application Notes and Protocols: 4,5-Dinitro-1H-
imidazole
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, synthesis,

purification, and analysis of 4,5-dinitro-1H-imidazole. This information is intended for use by qualified

individuals in a laboratory setting.

Safety Precautions and Handling
4,5-Dinitro-1H-imidazole is a potentially explosive compound and requires careful handling by

experienced personnel. The following safety precautions are essential to minimize risks.

Hazard Identification and Personal Protective Equipment
(PPE)
4,5-Dinitro-1H-imidazole presents several hazards that necessitate stringent safety measures.

Appropriate Personal Protective Equipment (PPE) must be worn at all times when handling this

compound.
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Hazard Statement GHS Pictogram
Required Personal Protective
Equipment (PPE)

H302: Harmful if swallowed. ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt te
Standard laboratory coat, nitrile

gloves, and safety glasses.

H314: Causes severe skin burns

and eye damage.
alt text

Chemical-resistant gloves (e.g.,

butyl rubber), chemical-resistant

apron or lab coat, and chemical

splash goggles with a face shield.

H360: May damage fertility or the

unborn child.
alt text

All handling should be performed

in a certified chemical fume hood.

Respiratory protection may be

required for operations with a

potential for aerosol generation.

Explosive Hazard: Potentially

explosive.[1]
alt text

Handle only small quantities.

Avoid shock, friction, and heat.

Use appropriate shielding.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for at

least 15 minutes, occasionally lifting the upper and

lower eyelids. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth with

water. Seek immediate medical attention.

Handling and Storage
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Handling: All work should be conducted in a well-ventilated chemical fume hood. Avoid the formation

of dust and aerosols. Use non-sparking tools and equipment. Ground all equipment to prevent static

discharge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as oxidizing agents. Keep away from heat, sparks, and open flames.

Experimental Protocols
Synthesis of 4,5-Dinitro-1H-imidazole via Nitration of
Imidazole
This protocol describes the synthesis of 4,5-dinitro-1H-imidazole by the nitration of imidazole using a

mixture of concentrated nitric acid and sulfuric acid.

Materials:

Imidazole

Concentrated Sulfuric Acid (98%)

Concentrated Nitric Acid (98%)

Ice

Deionized Water

Beakers

Magnetic Stirrer and Stir Bar

Dropping Funnel

Thermometer

Büchner Funnel and Flask

Filter Paper

Procedure:
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In a three-necked flask equipped with a magnetic stirrer, thermometer, and a dropping funnel,

carefully add concentrated sulfuric acid.

Cool the sulfuric acid to 0-5 °C in an ice bath.

Slowly add imidazole to the cooled sulfuric acid while stirring. Maintain the temperature below 10 °C

during the addition.

Once the imidazole has completely dissolved, slowly add concentrated nitric acid dropwise from the

dropping funnel. The temperature of the reaction mixture should be strictly maintained between 10-15

°C.

After the addition of nitric acid is complete, slowly heat the reaction mixture to 90-95 °C and maintain

this temperature for 5-5.5 hours with continuous stirring.

After the reaction is complete, cool the mixture to room temperature and then carefully pour it onto

crushed ice with stirring.

The solid precipitate of 4,5-dinitro-1H-imidazole is collected by vacuum filtration using a Büchner

funnel.

Wash the collected solid with cold deionized water to remove any residual acid.

Dry the product under vacuum to obtain the crude 4,5-dinitro-1H-imidazole.

Purification by Recrystallization
This protocol describes the purification of crude 4,5-dinitro-1H-imidazole by recrystallization. Ethyl

acetate is a suitable solvent for this purpose.

Materials:

Crude 4,5-dinitro-1H-imidazole

Ethyl Acetate

Erlenmeyer Flasks

Hot Plate

Büchner Funnel and Flask
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Filter Paper

Procedure:

Place the crude 4,5-dinitro-1H-imidazole in an Erlenmeyer flask.

Add a minimal amount of ethyl acetate to the flask, just enough to form a slurry.

Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Add more ethyl

acetate in small portions if necessary to achieve complete dissolution at the boiling point of the

solvent.

Once a clear solution is obtained, remove it from the heat and allow it to cool slowly to room

temperature.

For further crystallization, the flask can be placed in an ice bath.

Collect the purified crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold ethyl acetate.

Dry the crystals under vacuum to obtain pure 4,5-dinitro-1H-imidazole.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
This protocol provides a general method for the purity analysis of 4,5-dinitro-1H-imidazole, adapted

from a method for a similar compound. Method optimization may be required.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A mixture of methanol and water (e.g., 50:50 v/v). The optimal ratio may need to be

determined experimentally.

Flow Rate: 1.0 mL/min.
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Detection Wavelength: UV detection at a wavelength determined by UV-Vis spectrophotometry of a

dilute solution of the compound (a starting point could be around 240-300 nm).

Injection Volume: 10-20 µL.

Column Temperature: Ambient or controlled at a specific temperature (e.g., 25 °C).

Procedure:

Standard Preparation: Prepare a stock solution of accurately weighed, purified 4,5-dinitro-1H-
imidazole in the mobile phase. Prepare a series of dilutions to create a calibration curve.

Sample Preparation: Accurately weigh a small amount of the synthesized 4,5-dinitro-1H-imidazole
and dissolve it in the mobile phase to a known concentration.

Analysis: Inject the standard solutions and the sample solution into the HPLC system.

Quantification: Determine the purity of the sample by comparing its peak area to the calibration curve

generated from the standard solutions.

Diagrams

Synthesis Purification Analysis

Start: Imidazole & Acids Mix H2SO4 & Imidazole Add HNO3 (0-10°C) Heat to 90-95°C for 5.5h Quench on Ice Filter Crude Product Crude 4,5-Dinitro-1H-imidazole Crude Product Dissolve in hot Ethyl Acetate Slow Cooling & Crystallization Filter Pure Crystals Pure 4,5-Dinitro-1H-imidazole Pure Product Prepare HPLC Sample Inject into HPLC Analyze Data Purity Determination

Handling 4,5-Dinitro-1H-imidazole

Personal Protective Equipment (PPE)

- Chemical Goggles & Face Shield
- Chemical Resistant Gloves

- Lab Coat/Apron

Engineering Controls

- Certified Chemical Fume Hood
- Grounded Equipment

- Use of Shielding

Work Practices

- Handle Small Quantities
- Avoid Shock, Friction, Heat

- Use Non-Sparking Tools

Emergency Preparedness

- Eyewash & Safety Shower Access
- Spill Kit for Hazardous Materials

- Fire Extinguisher (appropriate class)

Safe Handling Achieved
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact
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Phone: (601) 213-4426
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